4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide

• IUPAC Name: 4-[4-amino-6-(4-methylanilino)-1,3,5-triazin-2-yl]-N,N-dimethylbenzamide
• InChI: InChI=1S/C19H20N6O/c1-12-4-10-15(11-5-12)21-19-23-16(22-18(20)24-19)13-6-8-14(9-7-13)17(26)25(2)3/h4-11H,1-3H3,(H3,20,21,22,23,24)
• InChI Key: NYAJAPRSMJNIMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)C3=CC=C(C=C3)C(=O)N(C)C
• Molecular Formula: C19H20N6O
• Molecular Weight: 348.4 g/mol

Description

4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide, also known as ATB-346, is a novel drug molecule that has shown potential in treating various inflammatory diseases. This molecule is a derivative of celecoxib, which is a well-known non-steroidal anti-inflammatory drug (NSAID). However, unlike celecoxib, ATB-346 has shown to be safer and more effective in treating inflammation.

Mechanism of Action

4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide works by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for producing prostaglandins that cause inflammation and pain. However, unlike other NSAIDs, 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide selectively targets COX-2 without affecting the activity of COX-1, which is an enzyme responsible for producing prostaglandins that protect the gastrointestinal tract.
Biochemical and Physiological Effects:
4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has shown to reduce inflammation and pain in various animal models of inflammatory diseases. Moreover, 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has shown to have a protective effect on the gastrointestinal tract by reducing the risk of ulcers and bleeding. Additionally, 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has shown to reduce the risk of cardiovascular events that are commonly associated with other NSAIDs.

Advantages and Limitations for Lab Experiments

4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has several advantages over other NSAIDs in laboratory experiments. Firstly, 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide is more effective in reducing inflammation and pain than other NSAIDs, which makes it a better candidate for studying the mechanisms of inflammatory diseases. Secondly, 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has shown to be safer than other NSAIDs, which reduces the risk of adverse effects on laboratory animals. However, the synthesis process of 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide is complex and requires expertise in organic chemistry, which limits its availability for laboratory experiments.

Future Directions

There are several future directions for research on 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide. Firstly, more clinical trials are needed to determine the safety and efficacy of 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide in treating various inflammatory diseases. Secondly, the mechanisms of action of 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide need to be further studied to understand how it selectively targets COX-2 without affecting COX-1. Moreover, more studies are needed to understand the long-term effects of 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide on the cardiovascular system. Finally, the synthesis process of 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide needs to be optimized to make it more readily available for laboratory experiments and clinical trials.
Conclusion:
4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide is a novel drug molecule that has shown potential in treating various inflammatory diseases. The synthesis of 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide is complex and requires expertise in organic chemistry. 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide selectively targets COX-2 without affecting COX-1, which makes it safer and more effective than other NSAIDs. 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has several advantages over other NSAIDs in laboratory experiments, but its availability is limited due to the complex synthesis process. There are several future directions for research on 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide, including clinical trials, mechanistic studies, and optimization of the synthesis process.

Scientific Research Applications

4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has been extensively studied for its potential in treating various inflammatory diseases such as osteoarthritis, rheumatoid arthritis, and inflammatory bowel disease. Several preclinical studies have shown that 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide is more effective than celecoxib in reducing inflammation and pain. Moreover, 4-{4-amino-6-[(4-methylphenyl)amino]-1,3,5-triazin-2-yl}-N,N-dimethylbenzamide has shown to be safer than celecoxib as it does not cause adverse effects on the cardiovascular system.